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Compound of Interest

Compound Name: 3-Pyridylamide oxime

Cat. No.: B074858 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Pyridylamide oxime, also known as N'-hydroxy-3-pyridinecarboximidamide, is a valuable

synthetic intermediate in the pharmaceutical and medicinal chemistry sectors.[1] Its structural

motif, featuring a pyridine ring and an amidoxime functional group, makes it a versatile building

block for the synthesis of more complex molecules with potential therapeutic applications. This

technical guide provides a comprehensive overview of the primary synthesis pathway for 3-
pyridylamide oxime, including detailed experimental protocols, quantitative data, and

workflow visualizations to support researchers in its preparation and use.

Core Synthesis Pathway: From 3-Cyanopyridine to
3-Pyridylamide Oxime
The most direct and widely recognized method for the synthesis of 3-pyridylamide oxime
involves the reaction of 3-cyanopyridine with hydroxylamine. This nucleophilic addition of

hydroxylamine to the nitrile group of 3-cyanopyridine is a common and effective method for the

formation of amidoximes.

The overall reaction is as follows:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b074858?utm_src=pdf-interest
https://www.benchchem.com/product/b074858?utm_src=pdf-body
https://www.scbt.com/p/3-pyridylamide-oxime-1594-58-7
https://www.benchchem.com/product/b074858?utm_src=pdf-body
https://www.benchchem.com/product/b074858?utm_src=pdf-body
https://www.benchchem.com/product/b074858?utm_src=pdf-body
https://www.benchchem.com/product/b074858?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074858?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of 3-Pyridylamide Oxime

+ NH2OH

Base, Solvent
Heat

Experimental Workflow

Dissolve 3-Cyanopyridine
in Ethanol

Add Hydroxylamine HCl
and Base Reflux Reaction Mixture Cool and Filter Concentrate Filtrate Recrystallize Crude Product Isolate Pure

3-Pyridylamide Oxime

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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